Cas no 61428-22-6 (Isoxazole, 4,5-dimethyl-3-phenyl-)

Isoxazole, 4,5-dimethyl-3-phenyl- structure
61428-22-6 structure
Product Name:Isoxazole, 4,5-dimethyl-3-phenyl-
CAS No:61428-22-6
MF:C11H11NO
MW:173.211142778397
CID:479847
PubChem ID:429448
Update Time:2025-04-19

Isoxazole, 4,5-dimethyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 4,5-dimethyl-3-phenyl-
    • 4,5-dimethyl-3-phenyl-1,2-oxazole
    • 61428-22-6
    • DTXSID70330442
    • dimethylphenyl-isoxazole
    • NSC-255242
    • NSC255242
    • 4,5-Dimethyl-3-phenylisoxazole
    • SCHEMBL2205047
    • Inchi: 1S/C11H11NO/c1-8-9(2)13-12-11(8)10-6-4-3-5-7-10/h3-7H,1-2H3
    • InChI Key: KHSDNLGBBHFIAF-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 173.08413
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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